1-[2-(3,4-dimethylphenoxy)ethyl]-3-methoxypyridin-2(1H)-one

• IUPAC Name: 1-[2-(3,4-dimethylphenoxy)ethyl]-3-methoxypyridin-2-one
• InChI: InChI=1S/C16H19NO3/c1-12-6-7-14(11-13(12)2)20-10-9-17-8-4-5-15(19-3)16(17)18/h4-8,11H,9-10H2,1-3H3
• InChI Key: KSXFIBIVXRAYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCN2C=CC=C(C2=O)OC)C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[2-(3,4-dimethylphenoxy)ethyl]-3-methoxypyridin-2(1H)-one involves multiple steps, including the reaction of chloro- or methoxy-substituted pyridine N-oxides with alcohols and sodium to achieve high yields. For example, the synthesis of 4-(3-methoxypropoxy)-2,3-dimethylpyridine N-oxide illustrates a process that could be adapted for the synthesis of our target compound by modifying the substitution pattern on the pyridine ring and introducing the appropriate phenoxy and methoxypyridinone functional groups (Pan Xiang-jun, 2006).

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound demonstrates significant interaction through hydrogen bonding, contributing to its stability and dimeric nature in the crystalline state. For instance, derivatives like 1-(3,4-dimethylphenyl)-2-ethyl-3-hydroxypyridin-4-one show how substitution on the pyridine ring influences the molecular conformation and dimerization via hydrogen bonds (J. Burgess et al., 1998).

Chemical Reactions and Properties

Compounds structurally similar to our target molecule engage in various chemical reactions, showcasing their reactivity and the potential for further functionalization. For example, the transformation of pyridine N-oxide derivatives through reactions with acetic anhydride, hydrolysis, and halogenation underlines the versatility of these compounds in synthetic chemistry, paving the way for the synthesis of complex molecules (Pan Xiang-jun, 2006).

Physical Properties Analysis

The physical properties of molecules related to this compound, such as their crystalline forms and spectroscopic characteristics, are crucial for their identification and characterization. For instance, the detailed spectroscopic and diffractometric study of similar compounds highlights the importance of solid-state analysis in understanding their physical properties (F. Vogt et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of compounds akin to this compound, are influenced by their molecular structure. The presence of substituents on the pyridine ring and the interaction between functional groups determine their behavior in chemical reactions, as evidenced by studies on the synthesis and reactivity of pyridine derivatives (M. Wijtmans et al., 2004).